Cas no 499144-43-3 (Benzenepropanoic acid,2-[2-(1-methyl-1H-indol-3-yl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-)

• Product Name: Benzenepropanoic acid,2-[2-(1-methyl-1H-indol-3-yl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-
• CAS No: 499144-43-3
• MF: C₂₄H₂₅N₃O₃
• MW: 403.473605871201
• CID: 1539532
• Update Time: 2024-08-24

Benzenepropanoic acid,2-[2-(1-methyl-1H-indol-3-yl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-[2-(1-methyl-1H-indol-3-yl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-
• Benzenepropanoic acid, 2-[2-(1-methyl-1H-indol-3-yl)ethoxy]-4-(1H-pyrazol-1-ylmethyl)-

• Inchi： 1S/C24H25N3O3/c1-26-17-20(21-5-2-3-6-22(21)26)11-14-30-23-15-18(16-27-13-4-12-25-27)7-8-19(23)9-10-24(28)29/h2-8,12-13,15,17H,9-11,14,16H2,1H3,(H,28,29)
• InChI Key： DOSINWAEMZTSNC-UHFFFAOYSA-N
• SMILES： C1(CCC(O)=O)=CC=C(CN2C=CC=N2)C=C1OCCC1C2=C(N(C)C=1)C=CC=C2

Computed Properties

• Exact Mass: 403.18975

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 657.0±55.0 °C(Predicted)
• PSA: 69.28
• pka: 4.72±0.10(Predicted)